(S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride

• IUPAC Name: N-[(3S)-pyrrolidin-3-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide;hydrochloride
• InChI: InChI=1S/C13H16N2O3.ClH/c16-13(15-10-3-4-14-8-10)9-1-2-11-12(7-9)18-6-5-17-11;/h1-2,7,10,14H,3-6,8H2,(H,15,16);1H/t10-;/m0./s1
• InChI Key: FJGDKTJVGAATQS-PPHPATTJSA-N
• Canonical SMILES: C1CNCC1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl
• Isomeric SMILES: C1CNC[C@H]1NC(=O)C2=CC3=C(C=C2)OCCO3.Cl
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74 g/mol

Description

(S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2O3 and its molecular weight is 284.74. The purity is usually 95%.
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Scientific Research Applications

Neurobiology and CNS Acting Drugs

The pyrrolidine ring, a component of (S)-N-(Pyrrolidin-3-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide hydrochloride, is recognized for its significance in drug discovery, particularly in the development of central nervous system (CNS) acting drugs. Research highlights the role of heterocycles with heteroatoms like nitrogen, sulfur, and oxygen in forming the largest class of organic compounds with potential CNS activity. The pyrrolidine ring, specifically, offers a versatile scaffold for synthesizing novel biologically active compounds, influencing the pharmacophore space and the structural and functional plasticity in brain regions. This facilitates the full expression of emotional learning and impacts neurobiology, mood, anxiety, and emotions (Saganuwan, 2017; McEwen & Olié, 2005; Petri et al., 2021).

Environmental and Health Implications

Studies have delved into the environmental pathways and health implications of compounds structurally similar to this compound. For instance, polychlorinated dibenzo-p-dioxins and dibenzofurans (similar in structure) have been extensively researched due to their persistence and potential bioaccumulation, leading to health risks. These studies provide insights into the mechanisms controlling the formation, chlorination, dechlorination, and destruction of these compounds, as well as their potential health effects, including endocrine disruption, carcinogenicity, and neurotoxicity (Fries, 1995; Altarawneh et al., 2009; Birnbaum et al., 2003).

Chemical Analysis and Treatment of Organic Pollutants

The chemical and metabolic stability of compounds similar to this compound has led to their consideration in the analysis and treatment of organic pollutants. Redox mediators, for instance, are used in the treatment of various organic pollutants present in wastewater from industries. The understanding of such compounds' chemical properties and their reactions with redox mediators can significantly enhance the remediation or degradation of recalcitrant compounds, offering insights into the sustainable treatment of environmental pollutants (Husain & Husain, 2007).